Cas no 2351-14-6 (Glucitol,2-amino-2-deoxy-)
Glucitol,2-amino-2-deoxy- structure
Product Name:Glucitol,2-amino-2-deoxy-
CAS No:2351-14-6
MF:C6H15NO5
MW:181.187002420425
CID:289970
PubChem ID:320736
Update Time:2025-04-19
Glucitol,2-amino-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- Glucitol,2-amino-2-deoxy-
- 5-aminohexane-1,2,3,4,6-pentol
- SCHEMBL3797037
- NSC-269409
- DTXSID60313360
- NSC269409
- 2351-14-6
-
- Inchi: 1S/C6H15NO5/c7-3(1-8)5(11)6(12)4(10)2-9/h3-6,8-12H,1-2,7H2
- InChI Key: FQORWEQXRQVPBZ-UHFFFAOYSA-N
- SMILES: OC(C(CO)N)C(C(CO)O)O
Computed Properties
- Exact Mass: 181.095
- Monoisotopic Mass: 181.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _3.4
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.506g/cm3
- Boiling Point: 530.7ºC at 760 mmHg
- Flash Point: 274.7ºC
- Refractive Index: 1.595
- PSA: 127.17000
- LogP: -2.91870
Glucitol,2-amino-2-deoxy- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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